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Compound of Interest

Compound Name: Centpropazine

Cat. No.: B186918 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Centpropazine was located in the

available resources. The following guidance is based on general best practices for handling

potentially hazardous pharmaceutical compounds and active pharmaceutical ingredients (APIs)

in a laboratory setting. Researchers should always perform a risk assessment and consult with

their institution's Environmental Health and Safety (EHS) department before handling any new

compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Centpropazine. Adherence to these procedures is

critical to ensure personal safety and minimize environmental contamination.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

exposure to potent chemical compounds. The following PPE is mandatory when handling

Centpropazine in solid or solution form.

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-rated gloves that meet the ASTM D6978

standard is required.[1] The inner glove should be tucked under the cuff of the gown, and the

outer glove should be worn over the cuff.[2] Gloves must be changed regularly, at least

hourly, or immediately if they are torn, punctured, or known to be contaminated.[2]
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Gown: A disposable, back-closing gown made of a low-permeability fabric, such as

polyethylene-coated polypropylene, is required.[1] Gowns should have long sleeves and

tight-fitting cuffs (elastic or knit).[2] Laboratory coats made of absorbent materials are not

suitable.

Eye and Face Protection: Safety goggles and a face shield, or a full-face respirator, must be

worn to protect against splashes and aerosols.

Respiratory Protection: For handling powders or when there is a risk of aerosolization

outside of a primary engineering control, a NIOSH-approved respirator is necessary. A

surgical N-95 respirator can provide both respiratory and splash protection.

Additional Protective Garb: Disposable head, hair, beard, and shoe covers should be worn to

prevent contamination of personal clothing and workspaces.

Table 1: PPE Requirements for Handling Centpropazine

Activity Required Personal Protective Equipment

Weighing & Compounding (Solid)

Double Chemotherapy Gloves, Impermeable

Gown, Goggles and Face Shield, NIOSH-

Approved Respirator, Head/Hair/Shoe Covers

Handling Solutions
Double Chemotherapy Gloves, Impermeable

Gown, Goggles

Administering to Cultures/Animals
Double Chemotherapy Gloves, Impermeable

Gown, Goggles

Waste Disposal

Double Chemotherapy Gloves, Impermeable

Gown, Goggles, Respiratory Protection (if risk of

splash/aerosol)

Spill Cleanup

Double Chemotherapy Gloves, Impermeable

Gown, Goggles, NIOSH-Approved Respirator,

Shoe Covers
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Proper operational procedures are critical to maintaining a safe laboratory environment. All

handling of Centpropazine should occur in a designated area.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with disposable, absorbent, plastic-backed pads.

Location: All manipulations of Centpropazine, especially of powdered forms, should be

performed in a containment primary engineering control (C-PEC), such as a Class II

Biosafety Cabinet or a ventilated enclosure, to minimize inhalation exposure.

Weighing: Use non-sparking tools and handle in a well-ventilated area to prevent fire risk

from electrostatic discharge.

Labeling: All containers of Centpropazine, whether in pure form or in solution, must be

clearly labeled with the chemical name, concentration, and appropriate hazard warnings.

Storage: Centpropazine should be stored in a secure, locked location with access restricted

to authorized personnel.

Hygiene: Always wash hands thoroughly with soap and water before donning and after

doffing PPE. Do not eat, drink, smoke, or apply cosmetics in areas where Centpropazine is

handled.

Disposal Plan
The disposal of Centpropazine and all contaminated materials must be handled as hazardous

waste in accordance with local, regional, and national regulations.

Step-by-Step Disposal Protocol:

Segregation: All items that come into contact with Centpropazine, including gloves, gowns,

bench liners, and pipette tips, are considered contaminated and must be segregated as

chemotherapeutic waste.

Solid Waste:
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Place all contaminated solid waste (PPE, plasticware, etc.) into a designated, leak-proof,

puncture-proof container that is clearly labeled "Chemotherapeutic Waste" or "Cytotoxic

Waste".

These containers are often yellow or are specially marked for this purpose.

Liquid Waste:

Do not dispose of liquid Centpropazine waste down the drain.

Collect all liquid waste in a sealed, leak-proof container, also clearly labeled as

"Chemotherapeutic Waste."

Unused Product: Unused or expired Centpropazine must be disposed of as hazardous

chemical waste through your institution's EHS program. Do not mix with other waste

streams.

Final Disposal: Once full, waste containers must be sealed and transported by a licensed

hazardous waste disposal service. Follow your institution's specific procedures for waste

pickup.

Experimental Workflow and Safety Diagram
The following diagram outlines the standard workflow for safely handling Centpropazine in a

research setting, from preparation to disposal.
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Preparation Phase

Handling Phase (in C-PEC)

Post-Handling Phase

1. Prepare Work Area
(Absorbent Pads)

2. Don Full PPE

3. Weigh/Compound
Centpropazine

4. Prepare Solution

5. Perform Experiment

6. Decontaminate Surfaces

7. Segregate & Dispose Waste

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Centpropazine.
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Emergency Spill Response Plan
In the event of a spill, a clear and immediate response is crucial to contain the contamination

and ensure personnel safety.

Spill Occurs

1. Alert Others &
Evacuate Area

2. Don Spill Response PPE
(incl. Respirator)

3. Contain Spill
(Absorbent Material)

4. Clean Area
(from outside in)

5. Dispose of all materials
as Hazardous Waste

6. Report to EHS

Click to download full resolution via product page

Caption: Logic Diagram for Centpropazine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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